Cas no 143768-61-0 (2,4,6-Cycloheptatrien-1-one,2-methyl-4-(1-methylethyl)-)

• Product Name: 2,4,6-Cycloheptatrien-1-one,2-methyl-4-(1-methylethyl)-
• CAS No: 143768-61-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 108498
• PubChem ID: 9813335
• Update Time: 2025-04-18

2,4,6-Cycloheptatrien-1-one,2-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one,2-methyl-4-(1-methylethyl)-
• 143768-61-0
• 2,4,6-Cycloheptatrien-1-one,2-methyl-4-(1-methylethyl)-(9CI)
• 2-Methyl-4-propan-2-ylcyclohepta-2,4,6-trien-1-one
• SCHEMBL13905659

• Inchi： 1S/C11H14O/c1-8(2)10-5-4-6-11(12)9(3)7-10/h4-8H,1-3H3
• InChI Key： ZJNKLCZTEWTMIP-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C=C1C)C(C)C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones